1-(2-Methoxyethyl)-2-ethyl imidazole

• Molecular Formula: C8H14N2O
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 2-ethyl-1-(2-methoxyethyl)imidazole
• InChI: InChI=1S/C8H14N2O/c1-3-8-9-4-5-10(8)6-7-11-2/h4-5H,3,6-7H2,1-2H3
• InChI Key: IDKFWMUFNGRTRS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CN1CCOC

Description

1-(2-Methoxyethyl)-2-ethyl imidazole is a useful research compound. Its molecular formula is C8H14N2O and its molecular weight is 154.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In an autoclave of 100 mL, 2-ethylimidazole (19.2 g, 200 mmol) was made reacted with chloroethyl methyl ether (22.7 g, 240 mmol) at 140 deg C. for 72 hours. Brown liquid that was obtained was washed with 120 mL of a compound liquid of ethanol and ether (volume ratio thereof is 1:5), and then made reacted with triethylamine (20.2 g, 200 mmol) in the autoclave of 100 mL at 130 deg C. for 24 hours. Solid salts that was formed was removed by filtration, and residue (filtrate) was subjected to reduced-pressure distillation by using a Vigreux column of 20 cm. The product was a transparent liquid which has a boiling point of 160-163 deg C. when a pressure is 10 Pa. 1H-NMR measurement of obtained amine was performed, and it was confirmed that chemical shifts, δ (ppm), are 6.95 (d, 1H), 6.75(d, 1H), 4.08-4.05(t, 2H), 3.62-3.60 (t, 2H), 3.27(s, 3H), 2.68-2.62 (m, 2H), and 1.25-1.22 (t, 3H), and 1-(2-methoxyethyl)-2-ethyl imidazole was synthesized.